Cas no 2854-88-8 (1,3,5-Triazin-2-amine,4,6-dichloro-N-methoxy-N-methyl-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-dichloro-N-methoxy-N-methyl-
• CAS No: 2854-88-8
• MF: C₅H₆Cl₂N₄O
• MW: 209.033338069916
• CID: 263989
• PubChem ID: 97122
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4,6-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-dichloro-N-methoxy-N-methyl-
• 4,6-dichloro-N-methoxy-N-methyl-1,3,5-triazin-2-amine
• 2,4-Dichloro-6-(methoxy(methyl)amino)-1,3,5-triazine
• N-(4,6-Dichloro-1,3,5-triazin-2-yl)-N,O-dimethylhydroxylamine
• NCIOpen2_006900
• 1,3,5-Triazin-2-amine, 4,6-dichloro-N-methoxy-N-methyl-
• NSC 101339
• 2854-88-8
• 5-26-10-00371 (Beilstein Handbook Reference)
• VPBDQQVQJHWTFG-UHFFFAOYSA-N
• NSC101339
• N-(4,6-Dichloro[1,3,5]triazin-2-yl)-N,O-dimethyl-hydroxylamine
• BRN 0882881
• s-Triazine, 2,4-dichloro-6-(methoxymethylamino)-
• DTXSID30182762
• SCHEMBL9912506
• s-Triazine, 4,6-dichloro-2-(N-methoxy-N-methylamino)-
• 2-(N-Methoxy-N-methylamino)-4,6-dichloro-s-triazine
• NSC-101339

• Inchi： 1S/C5H6Cl2N4O/c1-11(12-2)5-9-3(6)8-4(7)10-5/h1-2H3
• InChI Key： VPBDQQVQJHWTFG-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N(C)OC)Cl

Computed Properties

• Exact Mass: 207.99208
• Monoisotopic Mass: 207.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.521
• Boiling Point: 340.4°Cat760mmHg
• Flash Point: 159.7°C
• Refractive Index: 1.59
• PSA: 51.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines